Cas no 19933-22-3 (1-phenylpyrazolidine-3,5-dione)

• Product Name: 1-phenylpyrazolidine-3,5-dione
• CAS No: 19933-22-3
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD00461241
• CID: 219545
• PubChem ID: 268117
• Update Time: 2025-04-23

1-phenylpyrazolidine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyrazolidinedione,1-phenyl-
• 1-phenyl-3,5-pyrazolinedione
• 1-PHENYL-PYRAZOLIDINE-3,5-DIONE
• 1-phenylpyrazolidine-3,5-dione
• 1-phenyl-2H-3,5-pyrazoline-dione
• 1-phenyl-3,5-pyrazolidindione
• 1-Phenyl-3,5-pyrazolidinedione
• 1-phenylpyrazolidin-3,5-dione
• AC1L6JKS
• AC1Q6EBL
• AC1Q6M6W
• NIOSH
• SureCN3043229
• SureCN7407077
• UQ8667200
• 3,5-Pyrazolidinedione, 1-phenyl-
• Z57475324
• MFCD00461241
• UQ86672000
• NSC108218
• CS-0062215
• SCHEMBL3043229
• DTXSID60296189
• AKOS000312935
• 2,4-dihydro-2-phenyl-5-hydroxy-3H-pyrazol-3-one
• BB 0238358
• JHRGJMLMFWJXOG-UHFFFAOYSA-N
• NSC-108218
• NIOSH/UQ8667200
• W18012
• 19933-22-3
• EN300-65929
• AKOS037483169
• AS-61008
• AE-641/00375061
• STL477187
• STL388177
• DB-216210
• 5-hydroxy-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

• MDL： MFCD00461241
• Inchi： 1S/C9H8N2O2/c12-8-6-9(13)11(10-8)7-4-2-1-3-5-7/h1-5H,6H2,(H,10,12)
• InChI Key： JHRGJMLMFWJXOG-UHFFFAOYSA-N
• SMILES： O=C1CC(NN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41
• LogP: 0.84830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-phenylpyrazolidine-3,5-dione

1-Phenyl-3,5-Pyrazolidinedione

1-Phenyl-3,5-pyrazolidinedione, also known by its CAS number 19933-22-3, is a heterocyclic organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolidinediones, which are widely studied for their potential in drug discovery and material science. The structure of 1-phenyl-3,5-pyrazolidinedione consists of a pyrazole ring fused with a diketone group, making it a versatile scaffold for further functionalization and exploration.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-phenyl-3,5-pyrazolidinedione through various methodologies. One notable approach involves the condensation of phenylhydrazine with aldehydes or ketones under controlled conditions. This method not only ensures high yields but also allows for the incorporation of diverse substituents, thereby expanding the structural diversity of the compound. Researchers have also explored microwave-assisted synthesis and catalytic strategies to optimize the production process, making it more environmentally friendly and cost-effective.

The pharmacological properties of 1-phenyl-3,5-pyrazolidinedione have garnered significant attention in recent years. Studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving the inhibition of cyclooxygenase (COX) enzymes. Additionally, this compound has shown promising antioxidant activity, suggesting its role in mitigating oxidative stress-related disorders. Preclinical trials have further highlighted its efficacy in modulating cellular signaling pathways associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's.

In the realm of material science, 1-phenyl-3,5-pyrazolidinedione has been investigated for its application as a precursor in the synthesis of advanced materials. Its ability to form stable coordination complexes with metal ions has made it a valuable component in the development of metalloorganic frameworks (MOFs) and hybrid materials. These materials exhibit exceptional properties such as high surface area, tunable porosity, and catalytic activity, making them suitable for gas storage, sensing, and catalysis applications.

The versatility of 1-phenyl-3,5-pyrazolidinedione extends to its use as an intermediate in organic synthesis. Its reactivity towards nucleophilic and electrophilic substitutions provides chemists with a robust platform for constructing complex molecular architectures. Recent research has focused on its application in medicinal chemistry, where it serves as a key building block for designing bioactive molecules targeting various therapeutic areas.

In conclusion, 1-phenyl-3,5-pyrazolidinedione (CAS No. 19933-22-3) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical properties and versatile structure continue to inspire innovative research directions, paving the way for groundbreaking applications in medicine and materials science.